molecular formula C12H12O4 B8564881 (3-Formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate CAS No. 95527-14-3

(3-Formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate

Cat. No.: B8564881
CAS No.: 95527-14-3
M. Wt: 220.22 g/mol
InChI Key: IBALVVJJRIOXHH-UHFFFAOYSA-N
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Description

(3-Formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

95527-14-3

Molecular Formula

C12H12O4

Molecular Weight

220.22 g/mol

IUPAC Name

(3-formyl-4-hydroxyphenyl)methyl 2-methylprop-2-enoate

InChI

InChI=1S/C12H12O4/c1-8(2)12(15)16-7-9-3-4-11(14)10(5-9)6-13/h3-6,14H,1,7H2,2H3

InChI Key

IBALVVJJRIOXHH-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C(=O)OCC1=CC(=C(C=C1)O)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5-Chloromethylsalicylaldehyde (34 g) (prepared by the method of Angyal et al., J. Chem. Soc. 2141, (1950)) was added to a stirred mixture of acetone (250 ml), sodium hydrogen carbonate (33.6 g), and methacrylic acid (34.4 g) and the mixture was stirred under reflux for 21/2 hours. Addition of the mixture to ice water gave a grey precipitate which was collected, washed with water, dried, and crystallized from light petroleum (b.p. 60°-80° C.). Yield 32.1 g, m.p. 82-4.
Quantity
34 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
33.6 g
Type
reactant
Reaction Step Three
Quantity
34.4 g
Type
reactant
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

5-Chloromethylsalicylaldehyde (34 g) (prepared by the method of Angyal et al., J. Chem. Soc. 2141, (1950)) was added to a stirred mixture of acetone (250 ml), sodium hydrogen carbonate (33.6 g), and methacrylic acid (34.4 g)
Quantity
34 g
Type
reactant
Reaction Step One
Quantity
33.6 g
Type
reactant
Reaction Step Two
Quantity
34.4 g
Type
reactant
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Two

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